Cas no 1022919-09-0 (2-[1-(2-Chlorobenzyl)-3-oxo-2-piperazinyl]-acetic acid)

• Product name: 2-[1-(2-Chlorobenzyl)-3-oxo-2-piperazinyl]-acetic acid
• CAS No: 1022919-09-0
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• MDL: MFCD05870481
• CID: 3046178
• PubChem ID: 2997459

2-[1-(2-Chlorobenzyl)-3-oxo-2-piperazinyl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-Chlorobenzyl)-3-oxo-2-piperazinyl]-acetic acid
• 2-[1-[(2-chlorophenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate
• [1-(2-chlorobenzyl)-3-oxo-2-piperazinyl]acetic acid
• 2-{1-[(2-chlorophenyl)methyl]-3-oxopiperazin-2-yl}acetic acid
• AKOS000319700
• BBL024353
• AN-329/43248821
• CS-0321514
• MFCD05870481
• NCGC00300080-01
• VS-07819
• [1-(2-chlorobenzyl)-3-oxopiperazin-2-yl]acetic acid
• AB01297741-01
• 2-(1-(2-Chlorobenzyl)-3-oxopiperazin-2-yl)acetic acid
• STK324312
• AKOS017269496
• [1-(2-Chlorobenzyl)-3-oxo-2-piperazinyl]acetic acid, AldrichCPR
• DTXSID501199726
• 1-[(2-Chlorophenyl)methyl]-3-oxo-2-piperazineacetic acid
• {1-[(2-chlorophenyl)methyl]-3-oxopiperazin-2-yl}acetic acid
• XQB91909
• 2-[1-[(2-chlorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• 1022919-09-0

• MDL： MFCD05870481
• Inchi： 1S/C13H15ClN2O3/c14-10-4-2-1-3-9(10)8-16-6-5-15-13(19)11(16)7-12(17)18/h1-4,11H,5-8H2,(H,15,19)(H,17,18)
• InChI Key： SPWNROYGRVIXKP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)CCNC(=O)C1CC(O)=O

Computed Properties

• Exact Mass: 282.07712g/mol
• Monoisotopic Mass: 282.07712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.72g/mol
• XLogP3: -1.2
• Topological Polar Surface Area: 69.6Ų